2-((6-(pyridin-4-yl)pyridazin-3-yl)thio)-N-(thiazol-2-yl)acetamide

• IUPAC Name: 2-(6-pyridin-4-ylpyridazin-3-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C14H11N5OS2/c20-12(17-14-16-7-8-21-14)9-22-13-2-1-11(18-19-13)10-3-5-15-6-4-10/h1-8H,9H2,(H,16,17,20)
• InChI Key: KSBUPGBZOQCWDO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NN=C1C2=CC=NC=C2)SCC(=O)NC3=NC=CS3
• Molecular Formula: C14H11N5OS2
• Molecular Weight: 329.4 g/mol

Description

2-((6-(pyridin-4-yl)pyridazin-3-yl)thio)-N-(thiazol-2-yl)acetamide, also known as PPTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. PPTA belongs to the class of pyridazine-based compounds and has been studied for its mechanism of action and physiological effects.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research has focused on synthesizing various heterocycles incorporating thiadiazole, pyridine, coumarin, thiazole, and other moieties. These compounds have been synthesized using versatile precursors and assessed for their insecticidal properties against pests like Spodoptera littoralis, demonstrating the potential application of such compounds in agricultural pest management (Fadda et al., 2017).

Antimicrobial and Antitumor Activity

Several studies have synthesized new N-substituted-2-amino-1,3,4-thiadiazoles and other related compounds, evaluating their antioxidant and antitumor properties. Some compounds have shown promising activities, highlighting their potential as therapeutic agents in treating various diseases (Hamama et al., 2013).

Fluorescent Probes for Mercury Ion

The one-pot reaction of β-lactam carbenes with 2-pyridyl isonitriles has led to the creation of 2-carbonyl-3-(pyridylamino)imidazo[1,2-a]pyridines. Among these, certain derivatives have been found to be efficient fluorescent probes for mercury ion detection in both acetonitrile and buffered aqueous solutions, suggesting their use in environmental monitoring and analytical chemistry (Shao et al., 2011).

Chemical Transformations and Reactivity

Research into the reactivity of 2-bromo-N-(phenylsulfonyl)acetamide derivatives with various nitrogen-based nucleophiles has yielded a range of compounds, including aminothiazole, amino-oxazole, and quinazoline-2-yl derivatives. These synthesized compounds have shown good antimicrobial activity, with certain compounds displaying high activity against various strains. This research underscores the diverse chemical reactivity and potential applications of these compounds in synthesizing new materials with biological activity (Fahim & Ismael, 2019).